Cas no 104313-16-8 (4-[2-[4-(4-hydroxybutyl)pyridin-2-yl]pyridin-4-yl]butan-1-ol)

• Product name: 4-[2-[4-(4-hydroxybutyl)pyridin-2-yl]pyridin-4-yl]butan-1-ol
• CAS No: 104313-16-8
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 1142470
• PubChem ID: 13777065

4-[2-[4-(4-hydroxybutyl)pyridin-2-yl]pyridin-4-yl]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[2-[4-(4-hydroxybutyl)pyridin-2-yl]pyridin-4-yl]butan-1-ol
• CTK0D8092
• AGN-PC-00NXXR
• di-(hydroxy-4 butyl)-4,4' bipyridine-2,2'
• [2,2'-Bipyridine]-4,4'-dibutanol
• ACMC-20m73t
• 4,4'-bis(4-hydroxybutyl)-2,2'-bipyridine
• CTK0D8092; AGN-PC-00NXXR; di-(hydroxy-4 butyl)-4,4' bipyridine-2,2'; [2,2'-Bipyridine]-4,4'-dibutanol; ACMC-20m73t; 4,4'-bis(4-hydroxybutyl)-2,2'-bipyridine;
• 4,4'-([2,2'-Bipyridine]-4,4'-diyl)di(butan-1-ol)
• DTXSID10549117
• 104313-16-8
• 4,4'-([2,2'-Bipyridine]-4,4'-diyl)bis(butan-1-ol)

• Inchi： InChI=1S/C18H24N2O2/c21-11-3-1-5-15-7-9-19-17(13-15)18-14-16(8-10-20-18)6-2-4-12-22/h7-10,13-14,21-22H,1-6,11-12H2
• InChI Key： ANHJSFFBGZQMAS-UHFFFAOYSA-N
• SMILES： C1=CN=C(C=C1CCCCO)C2=NC=CC(=C2)CCCCO

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų
• XLogP3: 2.1